Cas no 14779-18-1 (7-methyl-1,3-benzothiazol-2-amine)

• Product Name: 7-methyl-1,3-benzothiazol-2-amine
• CAS No: 14779-18-1
• MF: C₈H₈N₂S
• MW: 164.227519989014
• MDL: MFCD18813153
• CID: 120631
• PubChem ID: 12426380
• Update Time: 2025-04-18

7-methyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-methyl-2-Benzothiazolamine
• 2-Benzothiazolamine,7-methyl-
• 7-Methyl-1,3-benzothiazol-2-amine
• 7-Methylbenzo[d]thiazol-2-amine
• 2-Benzothiazolamine,7-methyl-(9CI)
• AK128623
• 7-Methylbenzothiazole-2-amine
• 7-methyl-2-aminobenzothiazole
• 2-Amino-7-methylbenzothiazole
• 2-Benzothiazolamine, 7-methyl-
• 7358AA
• FCH1272668
• AX8250685
• ST24045707
• MFCD18813153
• 14779-18-1
• CS-W007164
• DTXSID90497743
• DS-5901
• AKOS016000863
• SCHEMBL289210
• SY069046
• FT-0724699
• A884397
• Z1262621975
• EN300-181155
• C72812
• DA-10096
• benzothiazole, 2-amino-7-methyl-
• 7-methyl-1,3-benzothiazol-2-amine

• MDL： MFCD18813153
• Inchi： 1S/C8H8N2S/c1-5-3-2-4-6-7(5)11-8(9)10-6/h2-4H,1H3,(H2,9,10)
• InChI Key： JNPSTPOSZUGYDH-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=CC=CC(C)=C12

Computed Properties

• Exact Mass: 164.04094
• Monoisotopic Mass: 164.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2
• XLogP3: 2.4

Experimental Properties

• PSA: 38.91

7-methyl-1,3-benzothiazol-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature